Naphthol AS-MX phosphate

Specification

• CAS No.: 1596-56-1
• Molecular Formula: C19H18NO5P
• Molecular Weight: 371.3 g/mol
• IUPAC Name: [3-[(2,4-dimethylphenyl)carbamoyl]naphthalen-2-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C19H18NO5P/c1-12-7-8-17(13(2)9-12)20-19(21)16-10-14-5-3-4-6-15(14)11-18(16)25-26(22,23)24/h3-11H,1-2H3,(H,20,21)(H2,22,23,24)
• Standard InChI Key: IOMLBTHPCVDRHM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2OP(=O)(O)O)C
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2OP(=O)(O)O)C

Introduction

Chemical Identification and Properties

This section explores the fundamental chemical characteristics of Naphthol AS-MX phosphate, providing essential information for researchers working with this compound.

Chemical Structure and Formula

Naphthol AS-MX phosphate is characterized by its distinct chemical composition and molecular arrangement. The compound has the molecular formula C₁₉H₁₈NO₅P with a molecular weight of 371.32 g/mol. Its chemical structure features a naphthalene core with specific functional groups attached, including a phosphate group that serves as the reactive site for enzymatic interactions. The chemical can be systematically named as N-(2,4-Dimethylphenyl)-3-(phosphonooxy)-2-naphthalenecarboxamide, reflecting its structural components. The compound's SMILES notation (Cc1ccc(NC(=O)c2cc3ccccc3cc2OP(O)(O)=O)c(C)c1) and InChI key (IOMLBTHPCVDRHM-UHFFFAOYSA-N) provide standardized representations of its chemical structure that can be used for database searches and computational chemistry applications. The compound is also available in its disodium salt form with the molecular formula C₁₉H₁₈NNaO₅P and a molecular weight of 394.3 g/mol.

Physical Properties

The physical properties of Naphthol AS-MX phosphate are crucial for its handling, storage, and application in laboratory settings. The compound typically appears as a white to off-white powder. It demonstrates good solubility in organic solvents, particularly in ethanol at a concentration of 50 mg/mL, forming a clear to slightly hazy solution that can range from colorless to faintly yellow or faint brown. The compound is also soluble in water, making it versatile for various experimental setups. Its solubility characteristics are important for preparing solutions of appropriate concentrations for different applications. The compound's high purity (≥99% as determined by HPLC) ensures reliable experimental results and is a standard specification for commercially available products.

Identification Parameters

Several analytical parameters aid in the identification and quality assessment of Naphthol AS-MX phosphate. The compound's identity can be determined through various analytical techniques, with 1H-NMR being commonly employed. The CAS Registry Number 1596-56-1 serves as a unique identifier for the compound in chemical databases and literature. The EC Number (216-480-1) and MDL Number (MFCD00042711) provide additional standardized identifiers for regulatory and database purposes. For quality control purposes, the compound's purity is typically assessed using HPLC, with commercial preparations generally offering purities of ≥99%. These identification parameters ensure that researchers can confidently verify the identity and quality of the compound for their experimental needs.

Applications and Uses

Naphthol AS-MX phosphate demonstrates remarkable versatility across numerous scientific disciplines and industrial applications, making it a valuable chemical reagent.

Histochemical Applications

In histochemistry, Naphthol AS-MX phosphate serves as a crucial substrate for visualizing enzyme activity in tissue samples. The compound is commonly used in conjunction with diazonium salts to form specific azo dyes, enabling the visualization of cellular structures and enzyme activity in histological preparations. This application is particularly valuable in immunohistology, where the compound helps localize antigens in tissue sections through enzyme-linked detection methods. The compound also finds utility in immunoblotting and dot blot applications, where it facilitates the detection of specific proteins or antigens. These histochemical applications benefit from the compound's ability to produce colored or fluorescent products upon enzymatic hydrolysis, allowing researchers to visualize cellular components and processes with high specificity and sensitivity. The compound's role as a vital staining agent in histological studies helps researchers visualize cellular structures and processes, which is essential for pathologists and biologists in their investigative work.

Naphthol AS-MX phosphate serves as a fluorogenic substrate for alkaline phosphatases, making it invaluable for enzymatic assays. When the compound is hydrolyzed by alkaline phosphatase, it produces naphthol AS-MX, which exhibits fluorescence with excitation/emission spectra of 388/512nm. This fluorescence property enables quantitative measurement of phosphatase activity in various biological samples. Acid and alkaline phosphatases are often used as clinical markers of disease, as their concentrations undergo pronounced changes in particular pathological conditions. The compound has been specifically used as a substrate for alkaline phosphatase in studies involving human osteoblasts, providing insights into bone metabolism and related disorders. The fluorescence produced upon enzymatic action serves as a quantitative marker, allowing researchers to assess enzyme activity levels accurately and reliably across different experimental conditions and sample types.

Research Applications

In the research domain, Naphthol AS-MX phosphate has found applications in diverse areas of biological investigation. The compound has been utilized in studies involving mouse embryonic stem cells (mESCs), contributing to developmental biology research and stem cell characterization. It has also been employed in fluorescence staining and analysis of coronal plane sections, facilitating neuroanatomical studies and brain tissue examination. The compound's application in colorimetric assays enables detection and quantification of various substances in environmental and biological samples, providing researchers with a simple and effective analytical method. In pharmaceutical development, the compound may serve as an intermediate in synthesizing various pharmaceutical compounds, potentially streamlining the development of new medications. These diverse research applications highlight the compound's versatility and significance in advancing scientific knowledge across multiple disciplines.

Industrial Applications

Beyond its laboratory applications, Naphthol AS-MX phosphate also serves important functions in industrial settings. In the textile industry, the compound is employed in dyeing processes, particularly for achieving vibrant colors on fabrics. It contributes to the synthesis of dyes and pigments used in coloring textiles and paper, enhancing the visual appeal of these materials. These industrial applications leverage the compound's chemical properties to achieve desired coloration effects in commercial products. The compound's role in analytical chemistry extends to the preparation of reagents for various analytical techniques, facilitating precise measurements and analyses in industrial laboratories. These industrial applications demonstrate the compound's practical significance beyond basic research, highlighting its contribution to commercial products and manufacturing processes.

Biochemical Significance

Understanding the biochemical behavior and interactions of Naphthol AS-MX phosphate provides insight into its functional significance in biological systems.

Interaction with Alkaline Phosphatase

The primary biochemical significance of Naphthol AS-MX phosphate lies in its specific interaction with alkaline phosphatase enzymes. Alkaline phosphatases catalyze the hydrolysis of the phosphate group from the compound, releasing naphthol AS-MX. This enzymatic reaction is the basis for the compound's utility in detecting and quantifying phosphatase activity in biological samples. The interaction between Naphthol AS-MX phosphate and alkaline phosphatase is highly specific, allowing for accurate assessment of enzyme activity in complex biological matrices. This biochemical interaction is particularly significant in clinical contexts, as alkaline phosphatase levels serve as important markers for various pathological conditions, including liver and bone disorders. The compound's structural features, particularly its phosphate group, make it an ideal substrate for alkaline phosphatase, enabling efficient enzymatic hydrolysis and subsequent detection through fluorescence or colorimetric methods.

The fluorogenic properties of Naphthol AS-MX phosphate constitute a crucial aspect of its biochemical significance. Upon hydrolysis by alkaline phosphatase, the compound is converted to naphthol AS-MX, which displays distinct fluorescence with excitation/emission spectra of 388/512nm. This fluorescence serves as a quantitative marker of phosphatase activity, allowing researchers to measure enzyme levels with high sensitivity and specificity. The fluorescence intensity correlates with the amount of enzymatic activity, enabling quantitative assessment of phosphatase levels in various biological samples. These fluorogenic properties make the compound particularly valuable in experimental settings where sensitive detection of enzyme activity is required. The fluorescence-based detection offers advantages over colorimetric methods in terms of sensitivity and dynamic range, allowing for the detection of even low levels of phosphatase activity in biological samples.